Cas no 25747-41-5 (4-hydroxypyrrolidin-2-one)
4-Hydroxypyrrolidin-2-one is a versatile heterocyclic compound featuring a hydroxyl group at the 4-position of the pyrrolidin-2-one scaffold. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The hydroxyl group enhances its solubility in polar solvents and provides a handle for further functionalization, such as esterification or etherification. Its pyrrolidinone core is a common motif in bioactive molecules, contributing to its utility in medicinal chemistry. The compound’s stability under mild conditions and compatibility with a range of reagents further underscore its practicality in multistep synthetic routes. Its balanced properties make it suitable for research and industrial-scale applications.
4-hydroxypyrrolidin-2-one structure
Product Name:4-hydroxypyrrolidin-2-one
CAS No:25747-41-5
MF:C4H7NO2
MW:101.103881120682
MDL:MFCD01687254
CID:52787
PubChem ID:152807
Update Time:2025-06-09
4-hydroxypyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy-2-pyrrolidone
- rac 4-Hydroxy-2-pyrrolidinone
- 4-hydroxy-2-Pyrrolidinone
- 4-Hydroxypyrrolidin-2-one
- (+/-)-4-Hydroxypyrrolidone
- 2-Pyrrolidinone,4-hydroxy
- 4-hydroxy-2-oxopyrrolidine
- 4-Hydroxy-2-pyrrolidinon
- 4-Hydroxy-pyrrolidin-2-on
- 4-hydroxy-pyrrolidin-2-one
- 4-Hydroxypyrrolidine-2-one
- DL-2-Oxo-4-hydroxy- pyrrolidine
- (?à)-4-Hydroxypyrrolidone
- DL-2-Oxo-4-hydroxypyrrolidine
- b-Hydroxy-g-aminobutyrolactam
- g-Amino-b-hydroxybutyric lactam
- 2-Pyrrolidinone, 4-hydroxy-
- (+-)-4-Hydroxy-2-pyrrolidinone
- 2-Pyrrolidinone,4-hydroxy-
- 2-Pyrrolidinone, 4-hydroxy-, (+-)-
- S-(-)-4-Hydroxy-2-pyrrolidinone
- 4-hydroxypyrrolidone
- rac-4-hydroxy-2-pyrrolidone
- DL-2-Oxo-4-hydroxy-pyrrolidine
- IOGISYQVOGVIEU-U
- Z1198157723
- H1573
- 96820-00-7
- MFCD01687254
- SCHEMBL164603
- SY031844
- 62624-29-7
- EN300-111516
- Q-101525
- BCP07569
- FT-0605102
- A26595
- 2-Pyrrolidinone, 4-hydroxy-;4-Hydroxypyrrolidine-2-one;rac 4-Hydroxy-2-pyrrolidinone
- FT-0670077
- CS-W018808
- BCP31682
- PB23182
- AMY22949
- SY030867
- A902756
- AB05836
- DTXSID601312173
- 25747-41-5
- SB17531
- (4R)-4-hydroxy-2-pyrrolidinone
- AKOS009157221
- SY025368
- FT-0605220
- 25797-41-5
- IOGISYQVOGVIEU-UHFFFAOYSA-N
- Tert-Butyl[4-(2-aminoethyl)phenyl]acetate
- AS-15847
- BCP26921
- (R)-beta-Hydroxy-gamma-butyrolactam
- DB-028925
- DB-011898
- DB-012518
- (+/-)-4-Hydroxypyrrolidone; 4-Hydroxy-2-pyrrolidinone; DL-2-Oxo-4-hydroxy- pyrrolidine; ss-Hydroxy-?-aminobutyrolactam; ?-Amino-ss-hydroxybutyric Lactam
- 4-hydroxypyrrolidin-2-one
-
- MDL： MFCD01687254
- Inchi： 1S/C4H7NO2/c6-3-1-4(7)5-2-3/h3,6H,1-2H2,(H,5,7)
- InChI Key： IOGISYQVOGVIEU-UHFFFAOYSA-N
- SMILES： OC1CC(NC1)=O
Computed Properties
- Exact Mass: 101.04800
- Monoisotopic Mass: 101.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 91.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3
- XLogP3: -1.4
Experimental Properties
- Color/Form: No data available
- Density: 1.292 g/cm3
- Melting Point: 119.0 to 123.0 deg-C
- Boiling Point: 363.6°C at 760 mmHg
- Flash Point: 173.7±25.9 °C
- Refractive Index: 1.513
- PSA: 49.33000
- LogP: -0.80400
4-hydroxypyrrolidin-2-one Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Sealed in dry,2-8°C
4-hydroxypyrrolidin-2-one Customs Data
- HS CODE：2933790090
- Customs Data：
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
4-hydroxypyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H183207-10g |
4-Hydroxy-2-pyrrolidone |
25747-41-5 | 98% | 10g |
￥1,586.60 | 2021-05-21 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H183207-1g |
4-hydroxypyrrolidin-2-one |
25747-41-5 | 98% | 1g |
¥157.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H183207-25g |
4-hydroxypyrrolidin-2-one |
25747-41-5 | 98% | 25g |
¥2009.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H183207-5g |
4-hydroxypyrrolidin-2-one |
25747-41-5 | 98% | 5g |
¥486.90 | 2023-09-02 | |
| Fluorochem | 091962-1g |
4-Hydroxy-2-pyrrolidone |
25747-41-5 | 95% | 1g |
￡30.00 | 2022-03-01 | |
| Fluorochem | 091962-5g |
4-Hydroxy-2-pyrrolidone |
25747-41-5 | 95% | 5g |
￡114.00 | 2022-03-01 | |
| Fluorochem | 091962-10g |
4-Hydroxy-2-pyrrolidone |
25747-41-5 | 95% | 10g |
￡202.00 | 2022-03-01 | |
| Fluorochem | 091962-25g |
4-Hydroxy-2-pyrrolidone |
25747-41-5 | 95% | 25g |
￡399.00 | 2022-03-01 | |
| Alichem | A109000223-10g |
4-Hydroxy-2-pyrrolidone |
25747-41-5 | 98% | 10g |
$220.65 | 2023-09-02 | |
| Alichem | A109000223-25g |
4-Hydroxy-2-pyrrolidone |
25747-41-5 | 98% | 25g |
$529.50 | 2023-09-02 |
4-hydroxypyrrolidin-2-one Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:25747-41-5)4-hydroxypyrrolidin-2-one
Order Number:A26595
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:21
Price ($):474.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:25747-41-5)4-Hydroxy-2-pyrrolidone
Order Number:sfd13323
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
4-hydroxypyrrolidin-2-one Related Literature
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1. Design of potential new HIV protease inhibitors: enantioconvergent synthesis of new pyrrolidin-3-ol, and pyrrolidin-3-one peptide conjugatesJér?me Courcambeck,Frédéric Bihel,Céline De Michelis,Gilles Quéléver,Jean Louis Kraus peptide conjugates. Jér?me Courcambeck Frédéric Bihel Céline De Michelis Gilles Quéléver Jean Louis Kraus J. Chem. Soc. Perkin Trans. 1 2001 1421
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2. Stereospecific synthesis of N-protected statine and its analogues via chiral tetramic acidPatrick Jouin,Bertrand Castro,Dino Nisato J. Chem. Soc. Perkin Trans. 1 1987 1177
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3. Photocyclization of NN-disubstituted benzoylacetamides and acetoacetamidesTadashi Hasegawa,Hiromu Aoyama,Yoshimori Omote J. Chem. Soc. Perkin Trans. 1 1976 2054
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4. Approaches to the synthesis of (2R,3S)-2-hydroxymethylpyrrolidin-3-ol (CYB-3) and its C(3) epimer: a cautionary taleAlison N. Hulme,Karen S. Curley J. Chem. Soc. Perkin Trans. 1 2002 1083
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5. Copper(II), cobalt(II), nickel(II) and zinc(II) complexes containing the enolate of N-acetyl-3-butanoyltetramic acid (Habta) and its phenylhydrazone derivative analogues. Crystal structure of [Cu(abta)2(py)2]·2H2OEfstathios Gavrielatos,Christos Mitsos,Giorgos Athanasellis,Brian T. Heaton,Alexander Steiner,Jamie F. Bickley,Olga Igglessi-Markopoulou,John Markopoulos J. Chem. Soc. Dalton Trans. 2001 639
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